Cas no 1461706-24-0 (5-bromo-2-(difluoromethyl)aniline hydrochloride)

• Product Name: 5-bromo-2-(difluoromethyl)aniline hydrochloride
• CAS No: 1461706-24-0
• MF: C₇H₇BrClF₂N
• MW: 258.490987062454
• CID: 4600925
• PubChem ID: 75480364
• Update Time: 2025-10-31

5-bromo-2-(difluoromethyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(difluoromethyl)aniline hydrochloride

• Inchi： 1S/C7H6BrF2N.ClH/c8-4-1-2-5(7(9)10)6(11)3-4;/h1-3,7H,11H2;1H
• InChI Key： BPANYBGDSMESJB-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=CC=1N)(F)F.Cl

Additional information on 5-bromo-2-(difluoromethyl)aniline hydrochloride

Introduction to 5-bromo-2-(difluoromethyl)aniline hydrochloride (CAS No. 1461706-24-0)

5-bromo-2-(difluoromethyl)aniline hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1461706-24-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of aniline derivatives, characterized by the presence of a bromine substituent at the 5-position and a difluoromethyl group at the 2-position of the aniline core. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The structural features of 5-bromo-2-(difluoromethyl)aniline hydrochloride make it a versatile building block for the synthesis of more complex molecules. The bromine atom provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of biaryl compounds. These biaryl structures are prevalent in many pharmacologically active agents, including anticancer and anti-inflammatory drugs.

The incorporation of the difluoromethyl group is particularly noteworthy, as this moiety is known to enhance metabolic stability and binding affinity in drug candidates. Fluorine atoms can influence the electronic properties of molecules, leading to improved pharmacokinetic profiles. In recent years, there has been a surge in research focusing on fluorinated compounds due to their demonstrated ability to modulate receptor interactions and improve drug efficacy.

In the realm of medicinal chemistry, 5-bromo-2-(difluoromethyl)aniline hydrochloride has been explored as a precursor in the development of novel therapeutic agents. For instance, researchers have utilized this compound to synthesize derivatives with potential applications in oncology. The combination of the bromine and difluoromethyl groups allows for precise tailoring of molecular properties, enabling the design of compounds that target specific biological pathways involved in cancer progression.

Recent studies have highlighted the utility of 5-bromo-2-(difluoromethyl)aniline hydrochloride in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the aniline core with bromine and difluoromethyl substituents, chemists can develop inhibitors that selectively bind to target kinases, thereby disrupting aberrant signaling networks.

The hydrochloride salt form of this compound offers several advantages in pharmaceutical applications. Enhanced solubility facilitates its use in formulation development, while increased stability ensures prolonged shelf life and reliability in storage conditions. These attributes make 5-bromo-2-(difluoromethyl)aniline hydrochloride an attractive candidate for further investigation in drug discovery programs.

The growing interest in fluorinated anilines has also spurred innovation in synthetic methodologies. Researchers have developed novel catalytic systems that enable efficient functionalization of these heterocyclic compounds. Such advancements not only streamline the synthesis of 5-bromo-2-(difluoromethyl)aniline hydrochloride but also open doors for exploring related derivatives with tailored properties.

In conclusion, 5-bromo-2-(difluoromethyl)aniline hydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.